Cas no 855471-43-1 (Benzoic acid, 2-chloro-4-fluoro-, sodium salt (1:1))

• Product Name: Benzoic acid, 2-chloro-4-fluoro-, sodium salt (1:1)
• CAS No: 855471-43-1
• MF: C₇H₃ClFNaO₂
• MW: 196.538695573807
• CID: 4717588
• Update Time: 2025-10-20

Benzoic acid, 2-chloro-4-fluoro-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-chloro-4-fluoro-, sodium salt (1:1)

• Inchi： 1S/C7H4ClFO2.Na/c8-6-3-4(9)1-2-5(6)7(10)11;/h1-3H,(H,10,11);/q;+1/p-1
• InChI Key： BTVDNFQJMFWREA-UHFFFAOYSA-M
• SMILES： ClC1C=C(C=CC=1C(=O)[O-])F.[Na+]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 168
• Topological Polar Surface Area: 40.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on Benzoic acid, 2-chloro-4-fluoro-, sodium salt (1:1)

Benzoic Acid, 2-Chloro-4-Fluoro-, Sodium Salt (1:1) (CAS No. 855471-43-1)

Benzoic Acid, 2-Chloro-4-Fluoro-, Sodium Salt (1:1) (CAS No. 855471-43-1) is a versatile compound with significant applications in the fields of pharmaceuticals, chemical synthesis, and materials science. This compound is characterized by its unique chemical structure, which includes a benzoic acid core substituted with a chlorine atom at the 2-position and a fluorine atom at the 4-position, forming a sodium salt. The combination of these functional groups imparts distinct properties that make it valuable in various scientific and industrial processes.

The benzoic acid core is a well-known aromatic carboxylic acid that has been extensively studied for its antimicrobial properties and its role as a preservative in food and pharmaceutical products. The introduction of chlorine and fluorine substituents significantly alters the electronic and steric properties of the molecule, enhancing its reactivity and selectivity in chemical reactions. The sodium salt form of this compound increases its solubility in water, making it more suitable for aqueous-based applications.

Recent research has highlighted the potential of Benzoic Acid, 2-Chloro-4-Fluoro-, Sodium Salt (1:1) in the development of novel pharmaceuticals. Studies have shown that this compound exhibits promising activity as an intermediate in the synthesis of drugs targeting various diseases, including cancer and neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound can effectively inhibit specific enzymes involved in cancer cell proliferation, making them potential candidates for anticancer therapies.

In addition to its pharmaceutical applications, Benzoic Acid, 2-Chloro-4-Fluoro-, Sodium Salt (1:1) is also used as a building block in organic synthesis. Its unique structure allows it to participate in a wide range of chemical reactions, such as nucleophilic substitution, electrophilic aromatic substitution, and coupling reactions. These reactions are crucial for the synthesis of complex organic molecules and polymers with tailored properties. For example, researchers at the University of California have utilized this compound to synthesize novel polymers with enhanced mechanical strength and thermal stability, which have potential applications in advanced materials science.

The environmental impact of Benzoic Acid, 2-Chloro-4-Fluoro-, Sodium Salt (1:1) has also been a subject of interest. Studies have shown that while this compound is generally stable under normal conditions, it can degrade under specific environmental conditions. However, its degradation products are typically less harmful and do not pose significant environmental risks. This makes it a more environmentally friendly option compared to some other chemicals used in similar applications.

In terms of safety and handling, Benzoic Acid, 2-Chloro-4-Fluoro-, Sodium Salt (1:1) should be stored in a cool, dry place away from strong oxidizing agents and incompatible materials. Proper personal protective equipment (PPE) should be used when handling this compound to ensure safety. It is important to follow all relevant safety guidelines and regulations to minimize any potential risks associated with its use.

The market demand for Benzoic Acid, 2-Chloro-4-Fluoro-, Sodium Salt (1:1) is expected to grow due to its diverse applications and the increasing focus on developing new pharmaceuticals and advanced materials. Key players in the industry are investing heavily in research and development to explore new uses for this compound and improve its production processes. For example, major pharmaceutical companies are conducting clinical trials to evaluate the efficacy and safety of drugs derived from this compound for treating various diseases.

In conclusion, Benzoic Acid, 2-Chloro-4-Fluoro-, Sodium Salt (1:1) (CAS No. 855471-43-1) is a multifaceted compound with significant potential in pharmaceuticals, chemical synthesis, and materials science. Its unique chemical structure and properties make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new applications and improve our understanding of this compound, it is poised to play an increasingly important role in various scientific and industrial fields.